Cas no 1352497-50-7 ([3-Chloro-5-(4-ethyl-piperazine-1-sulfonyl)-pyridin-4-yl]-hydrazine)

• Product Name: [3-Chloro-5-(4-ethyl-piperazine-1-sulfonyl)-pyridin-4-yl]-hydrazine
• CAS No: 1352497-50-7
• MF: C₁₁H₁₈ClN₅O₂S
• MW: 319.810919284821
• CID: 5179015
• Update Time: 2025-07-23

[3-Chloro-5-(4-ethyl-piperazine-1-sulfonyl)-pyridin-4-yl]-hydrazine Chemical and Physical Properties

Names and Identifiers

• [3-Chloro-5-(4-ethyl-piperazine-1-sulfonyl)-pyridin-4-yl]-hydrazine
• Piperazine, 1-[(5-chloro-4-hydrazinyl-3-pyridinyl)sulfonyl]-4-ethyl-

• Inchi： 1S/C11H18ClN5O2S/c1-2-16-3-5-17(6-4-16)20(18,19)10-8-14-7-9(12)11(10)15-13/h7-8H,2-6,13H2,1H3,(H,14,15)
• InChI Key： JMFZPXLFTRLHOS-UHFFFAOYSA-N
• SMILES： N1(S(C2=C(NN)C(Cl)=CN=C2)(=O)=O)CCN(CC)CC1

Additional information on [3-Chloro-5-(4-ethyl-piperazine-1-sulfonyl)-pyridin-4-yl]-hydrazine

[3-Chloro-5-(4-ethyl-piperazine-1-sulfonyl)-pyridin-4-yl]-hydrazine and CAS No. 1352497-50-7: A Comprehensive Overview

[3-Chloro-5-(4-ethyl-piperazine-1-sulfonyl)-pyridin-4-yl]-hydrazine, identified by its CAS number 1352497-50-7, is a compound of significant interest in the field of pharmaceutical chemistry. This heterocyclic hydrazine derivative features a pyridine core substituted with a chloro group at the 3-position and a sulfonamide moiety linked to a 4-ethyl-piperazine ring at the 5-position. The unique structural attributes of this molecule make it a valuable scaffold for the development of novel therapeutic agents.

The compound's [3-Chloro-5-(4-ethyl-piperazine-1-sulfonyl)-pyridin-4-yl]-hydrazine structure is strategically designed to interact with biological targets in a manner that could elicit pharmacological effects. The presence of both electron-withdrawing and electron-donating groups enhances its potential as an intermediate in medicinal chemistry. Specifically, the chloro and sulfonamide functionalities can participate in hydrogen bonding and ionic interactions, respectively, which are critical for binding affinity and selectivity.

In recent years, there has been growing interest in developing small-molecule inhibitors targeting various enzymatic pathways involved in diseases such as cancer, inflammation, and neurodegeneration. The [3-Chloro-5-(4-ethyl-piperazine-1-sulfonyl)-pyridin-4-yl]-hydrazine derivative has been explored as a potential lead compound due to its ability to modulate key biological processes. For instance, studies have suggested that this compound may interfere with the activity of enzymes like kinases and phosphodiesterases, which are often dysregulated in pathological conditions.

The [3-Chloro-5-(4-ethyl-piperazine-1-sulfonyl)-pyridin-4-yl]-hydrazine molecule's sulfonamide group is particularly noteworthy, as it is a common pharmacophore in drug discovery. Sulfonamides are known for their broad spectrum of biological activity, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of this group into the [3-Chloro-5-(4-ethyl-piperazine-1-sulfonyl)-pyridin-4-y l]-hydrazine structure likely contributes to its therapeutic potential by enhancing binding interactions with target proteins.

Furthermore, the 4-substituted piperazine ring in [3-Chloro-5-(4-et hyl-piperazine -1-sulfonyl)-pyridin -4 -yl ] -hydrazine is another key feature that influences its pharmacokinetic properties. Piperazine derivatives are frequently used in pharmaceuticals due to their ability to cross the blood-brain barrier and their favorable solubility profiles. The ethyl substitution at the 4-position may further modulate the compound's metabolic stability and bioavailability.

Recent advances in computational chemistry have enabled researchers to predict the binding modes of [3-Chloro -5-(4 -ethyl -piperazine -1 -sulfony l)-pyridin -4 -yl ] -hydrazine to biological targets with high accuracy. Molecular docking studies have identified potential interactions between this compound and enzymes such as Janus kinases (JAKs) and tyrosine kinases, which are implicated in autoimmune diseases and cancer. These findings have guided the design of more potent analogs with improved pharmacological profiles.

The synthesis of [3-Chloro -5-(4 -ethyl -piperazine -1 -sulfony l)-pyridin -4 -yl ] -hydrazine has been optimized to ensure high yield and purity, making it accessible for further biochemical evaluation. Multi-step synthetic routes involving palladium-catalyzed cross-coupling reactions have been employed to construct the pyridine core efficiently. Additionally, protecting group strategies have been utilized to prevent unwanted side reactions during functionalization.

In vitro studies have begun to elucidate the mechanism of action of [3-Chloro -5-(4 ethyl-piperazine -1-sulfony l)-pyridin e 4-y l]-hy draz ine . Initial results suggest that it may exert its effects by inhibiting specific enzymatic pathways or by modulating receptor activity. These findings are crucial for understanding its therapeutic potential and for guiding future structural modifications aimed at enhancing efficacy and reducing toxicity.

The development of novel drug candidates often involves iterative optimization based on preclinical data. Future research on [3-Chloro -5-( 4 ethyl piper az ine 1-s ulfon y l) py rid ine 4-y l] hy d raz ine may focus on exploring derivatives with altered substitution patterns or additional functional groups to improve pharmacokinetic properties such as solubility and metabolic stability. Additionally, investigation into its potential role as an adjuvant therapy in combination with existing treatments could provide new therapeutic strategies.

The [3-Chloro -5-( 4 eth yl piper az ine 1-su lfony l) py rid ine 4-y l] hy d raz ine molecule represents an exciting example of how structural diversity can be leveraged to discover new therapeutic agents. Its unique combination of pharmacophores makes it a promising candidate for further exploration in drug discovery programs targeting various human diseases.